Cas no 873106-26-4 (5-Pyrimidinamine, 4-chloro-6-(phenylthio)-)
873106-26-4 structure
Product Name:5-Pyrimidinamine, 4-chloro-6-(phenylthio)-
CAS No:873106-26-4
MF:C10H8ClN3S
MW:237.708619117737
CID:1875432
PubChem ID:11637278
Update Time:2025-04-21
5-Pyrimidinamine, 4-chloro-6-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinamine, 4-chloro-6-(phenylthio)-
- AKOS002917734
- 873106-26-4
- DB-117938
-
- Inchi： 1S/C10H8ClN3S/c11-9-8(12)10(14-6-13-9)15-7-4-2-1-3-5-7/h1-6H,12H2
- InChI Key： OMWOAEVJWJWDAE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=NC=N1)SC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 237.0127461Da
- Monoisotopic Mass: 237.0127461Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.1Ų
5-Pyrimidinamine, 4-chloro-6-(phenylthio)- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
873106-26-4 (5-Pyrimidinamine, 4-chloro-6-(phenylthio)-) Related Products
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